Cas no 1420838-23-8 (Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate
• CAS No: 1420838-23-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD24385081
• CID: 2182402
• PubChem ID: 71648245
• Update Time: 2025-10-21

Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate
• AM98597

• MDL： MFCD24385081
• Inchi： 1S/C9H10ClNO3/c1-14-8(13)5-7(12)6-3-2-4-11-9(6)10/h2-4,7,12H,5H2,1H3
• InChI Key： IIWAPQHLZCPFFO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate

Recent Advances in the Study of Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate (CAS: 1420838-23-8)

Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate (CAS: 1420838-23-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of complex molecular architectures, owing to its versatile reactivity and functional group compatibility. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate as a precursor for the development of novel kinase inhibitors. The study demonstrated that this compound could be efficiently transformed into pyridine-based scaffolds, which exhibited potent inhibitory activity against several cancer-related kinases. The synthetic route involved a series of regioselective transformations, leveraging the reactivity of the chloropyridine moiety and the hydroxypropanoate side chain.

Another significant development was reported in the field of agrochemicals, where Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate served as a building block for the synthesis of neonicotinoid analogs. A 2022 study in Pest Management Science detailed the optimization of the reaction conditions to achieve high yields and selectivity, addressing challenges related to the steric hindrance of the chloropyridine group. The resulting compounds showed improved insecticidal activity and reduced environmental toxicity compared to traditional neonicotinoids.

Mechanistic studies have also shed light on the compound's role in asymmetric catalysis. A recent publication in Organic Letters described the use of Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate in enantioselective hydrogenation reactions, catalyzed by chiral ruthenium complexes. The study provided detailed NMR and X-ray crystallographic evidence to support the proposed reaction mechanism, highlighting the compound's utility in stereocontrolled synthesis.

From a pharmacological perspective, derivatives of Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate have shown promise as modulators of inflammatory pathways. A 2023 preprint in BioRxiv reported the identification of a lead compound derived from this intermediate, which exhibited significant anti-inflammatory effects in murine models of rheumatoid arthritis. The study emphasized the importance of the hydroxypropanoate moiety in enhancing the compound's bioavailability and metabolic stability.

In conclusion, Methyl 3-(2-chloropyridin-3-yl)-3-hydroxypropanoate (CAS: 1420838-23-8) continues to be a valuable scaffold in chemical and biological research. Its applications span from drug discovery to agrochemical development, with recent studies underscoring its versatility and potential for further innovation. Future research directions may include the exploration of its use in photopharmacology and targeted drug delivery systems, leveraging its unique chemical properties.